Cas no 676487-70-0 (3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole)

3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole structure

676487-70-0 structure

Product Name:3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole

CAS No:676487-70-0

MF:C₆H₇F₃N₂O

MW:180.127791643143

MDL:MFCD16619996

CID:966527

PubChem ID:12086301

Update Time:2025-04-19

3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole
- 1H-Pyrazole,3-ethoxy-5-(trifluoromethyl)-(9CI)
- EN300-6488016
- D74212
- BWWUSYPRKBSOJF-UHFFFAOYSA-N
- CS-0080507
- 676487-70-0
- SCHEMBL1081639
- 1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-
- DB-279470
- MDL： MFCD16619996
- Inchi： 1S/C6H7F3N2O/c1-2-12-5-3-4(10-11-5)6(7,8)9/h3H,2H2,1H3,(H,10,11)
- InChI Key： BWWUSYPRKBSOJF-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=NN1)OCC)(F)F

Computed Properties

Exact Mass: 180.05104734g/mol
Monoisotopic Mass: 180.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 37.9Å²

3-ethoxy-5-(trifluoromethyl)-1H-Pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM332352-1g	3-Ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	95%+	1g	$743	2023-02-01
Chemenu	CM332352-1g	3-Ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	95%+	1g	$1168	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1151147-1g	3-Ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	97%	1g	￥5606.00	2024-05-04
eNovation Chemicals LLC	D557714-1g	1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-	676487-70-0	96%	1g	$870	2024-05-25
eNovation Chemicals LLC	D557714-5g	1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-	676487-70-0	96%	5g	$2775	2024-05-25
eNovation Chemicals LLC	D557714-25g	1H-Pyrazole, 3-ethoxy-5-(trifluoromethyl)-	676487-70-0	96%	25g	$7815	2024-05-25
Enamine	EN300-6488016-0.05g	3-ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	95.0%	0.05g	$197.0	2025-03-15
Enamine	EN300-6488016-0.1g	3-ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	95.0%	0.1g	$293.0	2025-03-15
Enamine	EN300-6488016-0.25g	3-ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	95.0%	0.25g	$418.0	2025-03-15
Enamine	EN300-6488016-0.5g	3-ethoxy-5-(trifluoromethyl)-1H-pyrazole	676487-70-0	95.0%	0.5g	$656.0	2025-03-15

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2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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